Cas no 129411-62-7 (p-Nitrophenyl β-D-Cellotetraoside)

• Product Name: p-Nitrophenyl β-D-Cellotetraoside
• CAS No: 129411-62-7
• MF: C₃₀H₄₅NO₂₃
• MW: 787.671211957932
• CID: 102985
• PubChem ID: 52940099
• Update Time: 2025-04-18

p-Nitrophenyl β-D-Cellotetraoside Chemical and Physical Properties

Names and Identifiers

• P-NITROPHENYL B-D-CELLOTETRAOSIDE
• 4-Nitrophenyl β-D-cellotetraoside
• p-Nitrophenyl β-D-Ce
• p-Nitrophenyl β-D-Cellotetraoside
• 4)-O-b-D-glucopyranosyl-(1&reg
• 4-Nitrophenylb-D-cellotetraoside
• P-nitrophenyl B-D-celloteraoside
• p-Nitrophenyl-D-Cellotetraoside
• P-nitrophenyl β-D-celloteraoside
• P-NITROPHENYL BETA-D-CELLOTETRAOSIDE
• 4-Nitrophenyl O-β-D-Glucopyranosyl-(14)-O-β-D-glucopyranosyl-(14)-O-β-D-glucopyranosyl-(14)-β-D-glucopyranoside
• p-Nitrophenyl -D-Cellotetraoside
• 4-Nitrophenyl β-D-cellotetraoside
• (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-[(2R,3S,4R,5R,6S)-6-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• p-Nitrophenyl
• p-Nitrophenyl beta -D-Cellotetraoside
• A-D-Cellotetraoside
• DTXSID40680648
• 4-nitrophenyl-beta-D-cellotetraoside
• PD057547
• 129411-62-7
• 4-Nitrophenyl b-D-cellotetraoside
• p-nitrophenyl-beta-D-cellotetraoside
• AKOS040755910
• W-201015
• 4-Nitrophenyl ??-D-Cellotetraoside
• 4-Nitrophenyl beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranoside
• CS-0145033
• 4-Nitrophenyl
• HY-138111
• (2S,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6S)-6-(((2R,3S,4R,5R,6S)-6-(((2R,3S,4R,5R,6S)-4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)oxy)-4,5-dihydroxy-2-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)oxy)-4,5-dihydroxy-2-(hydroxymethyl)tet

• Inchi： 1S/C30H45NO23/c32-5-11-15(36)16(37)20(41)28(48-11)52-25-13(7-34)50-30(22(43)18(25)39)54-26-14(8-35)51-29(23(44)19(26)40)53-24-12(6-33)49-27(21(42)17(24)38)47-10-3-1-9(2-4-10)31(45)46/h1-4,11-30,32-44H,5-8H2/t11-,12-,13-,14-,15-,16+,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28+,29+,30+/m1/s1
• InChI Key： NPSLEEASXYBLOE-HGEVGGQQSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 787.23800
• Monoisotopic Mass: 787.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.9
• Topological Polar Surface Area: 383A^2

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: >266°C dec.
• Boiling Point: 1123.2±65.0 °C at 760 mmHg
• Flash Point: 633.1±34.3 °C
• PSA: 382.65000
• LogP: -7.23070
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

p-Nitrophenyl β-D-Cellotetraoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides